Cas no 1001054-15-4 (Benzene, 2-azido-1-chloro-3-fluoro-)

• Product Name: Benzene, 2-azido-1-chloro-3-fluoro-
• CAS No: 1001054-15-4
• Molecular Formula: C₆H₃ClFN₃
• Molecular Weight: 171.559522867203
• CID: 6090028
• PubChem ID: 11586361

Benzene, 2-azido-1-chloro-3-fluoro- Properties

Names and Identifiers

• Benzene, 2-azido-1-chloro-3-fluoro-
• 1001054-15-4
• 2-azido-1-chloro-3-fluorobenzene
• EN300-734417

• InChIKey： BCQGNLYGARVVBO-UHFFFAOYSA-N
• Inchi： 1S/C6H3ClFN3/c7-4-2-1-3-5(8)6(4)10-11-9/h1-3H
• SMILES： N(C1C(=CC=CC=1Cl)F)=[N+]=[N-]

Computed Properties

• Exact Mass: 170.9999530g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 170.9999530g/mol
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides